Cas no 123843-56-1 (4-Butoxy-2,6-difluorobenzoic acid)

4-Butoxy-2,6-difluorobenzoic acid structure
123843-56-1 structure
Product Name:4-Butoxy-2,6-difluorobenzoic acid
CAS No:123843-56-1
MF:C11H12F2O3
MW:230.207990646362
MDL:MFCD22201018
CID:3161319
PubChem ID:19010178
Update Time:2025-04-21

4-Butoxy-2,6-difluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

    • 4-Butoxy-2,6-difluorobenzoic acid
    • 4-n-Butoxy-2,6-difluorobenzoic acid
    • 4-Butoxy-2,6-difluorobenzoicacid
    • Benzoic acid, 4-butoxy-2,6-difluoro-
    • CS-0318677
    • CSCQGLAJIXARHJ-UHFFFAOYSA-N
    • 123843-56-1
    • 4-Butoxy-2,6-difluoro-benzoic acid
    • YEA84356
    • AKOS026670955
    • JS-5018
    • SCHEMBL5104447
    • MFCD22201018
    • MDL: MFCD22201018
    • Inchi: 1S/C11H12F2O3/c1-2-3-4-16-7-5-8(12)10(11(14)15)9(13)6-7/h5-6H,2-4H2,1H3,(H,14,15)
    • InChI Key: CSCQGLAJIXARHJ-UHFFFAOYSA-N
    • SMILES: FC1C(C(=O)O)=C(C=C(C=1)OCCCC)F

Computed Properties

  • Exact Mass: 230.07545056g/mol
  • Monoisotopic Mass: 230.07545056g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 5
  • Complexity: 223
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 46.5Ų

4-Butoxy-2,6-difluorobenzoic acid Pricemore >>

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